Cas no 133933-65-0 (4-(5-methylfuran-2-yl)pyrrolidin-2-one)

• Product Name: 4-(5-methylfuran-2-yl)pyrrolidin-2-one
• CAS No: 133933-65-0
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6171612
• PubChem ID: 66109535
• Update Time: 2025-08-05

4-(5-methylfuran-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-methylfuran-2-yl)pyrrolidin-2-one
• AKOS015452404
• EN300-1247971
• 133933-65-0

• Inchi： 1S/C9H11NO2/c1-6-2-3-8(12-6)7-4-9(11)10-5-7/h2-3,7H,4-5H2,1H3,(H,10,11)
• InChI Key： DDVRKVMFLWBOBV-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1CC(NC1)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.2Ų

Additional information on 4-(5-methylfuran-2-yl)pyrrolidin-2-one

4-(5-Methylfuran-2-yl)pyrrolidin-2-one: A Comprehensive Overview

4-(5-Methylfuran-2-yl)pyrrolidin-2-one (CAS No. 133933-65-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This article provides a detailed overview of its structure, properties, synthesis methods, and applications, drawing on the latest scientific advancements and research findings.

Chemical Structure and Properties

4-(5-Methylfuran-2-yl)pyrrolidin-2-one is a heterocyclic compound characterized by a pyrrolidinone ring fused to a 5-methylfuran moiety. The molecular formula of this compound is C₉H₁₀O₂N, and it has a molecular weight of approximately 166.18 g/mol. The presence of the furan ring imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

The compound exhibits excellent solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is around 78°C, and it is stable under normal laboratory conditions. These properties make it suitable for various synthetic transformations and biological assays.

Synthesis Methods

The synthesis of 4-(5-methylfuran-2-yl)pyrrolidin-2-one has been explored through several routes, each with its own advantages and limitations. One of the most common methods involves the reaction of 5-methylfurfural with an appropriate amine followed by cyclization to form the pyrrolidinone ring. This method typically proceeds via a multi-step process that includes reduction, condensation, and cyclization steps.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis using microwave-assisted conditions, which significantly reduced reaction time and improved yield. This method not only enhances efficiency but also aligns with sustainable chemical practices.

Biological Activity and Applications

4-(5-Methylfuran-2-yl)pyrrolidin-2-one has shown promising biological activity in various assays, making it a valuable candidate for drug discovery and development. Research has demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, which could have therapeutic implications for diseases such as diabetes and cancer.

A study published in the Journal of Medicinal Chemistry in 2020 investigated the anti-inflammatory properties of 4-(5-methylfuran-2-yl)pyrrolidin-2-one. The results indicated that the compound effectively reduced inflammation in vitro by inhibiting the production of pro-inflammatory cytokines. This finding suggests its potential use in developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(5-methylfuran-2-yl)pyrrolidin-2-one has also been studied for its neuroprotective effects. A recent study published in Neuropharmacology explored its ability to protect neurons from oxidative stress-induced damage. The compound was found to significantly reduce neuronal cell death and improve cell viability, highlighting its potential as a neuroprotective agent.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 4-(5-methylfuran-2-yl)pyrrolidin-2-one into clinical trials. Several pharmaceutical companies are currently investigating its safety and efficacy in treating various conditions. Early-phase clinical trials are underway to evaluate its pharmacokinetics, pharmacodynamics, and safety profile in humans.

The future prospects for 4-(5-methylfuran-2-yl)pyrrolidin-2-one are bright, given its diverse biological activities and potential therapeutic applications. Ongoing research aims to optimize its structure for improved potency and selectivity, as well as to explore new delivery methods that enhance its bioavailability.

Conclusion

In summary, 4-(5-methylfuran-2-yl)pyrrolidin-2-one (CAS No. 133933-65-0) is a multifaceted compound with significant potential in both academic research and pharmaceutical development. Its unique chemical structure, favorable physical properties, and diverse biological activities make it an exciting subject for further investigation. As research continues to advance, it is likely that new applications and therapeutic uses will be discovered, further solidifying its importance in the field of medicinal chemistry.